Cas no 1805971-41-8 (Methyl 4-amino-5-(trifluoromethyl)nicotinate)

• Product Name: Methyl 4-amino-5-(trifluoromethyl)nicotinate
• CAS No: 1805971-41-8
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 4900090
• Update Time: 2025-11-07

Methyl 4-amino-5-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-5-(trifluoromethyl)nicotinate

• Inchi： 1S/C8H7F3N2O2/c1-15-7(14)4-2-13-3-5(6(4)12)8(9,10)11/h2-3H,1H3,(H2,12,13)
• InChI Key： VPUKRWHXLRBJDJ-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C(=O)OC)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-amino-5-(trifluoromethyl)nicotinate

Methyl 4-amino-5-(trifluoromethyl)nicotinate (CAS No. 1805971-41-8): A Comprehensive Overview

Methyl 4-amino-5-(trifluoromethyl)nicotinate (CAS No. 1805971-41-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, holds promise in various applications due to its distinct chemical properties. The presence of both amino and trifluoromethyl substituents makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel bioactive agents.

The molecular structure of Methyl 4-amino-5-(trifluoromethyl)nicotinate consists of a nicotinic acid derivative with modifications that enhance its reactivity and biological potential. The trifluoromethyl group, in particular, is known for its ability to improve metabolic stability and binding affinity in drug candidates. This feature has made it a valuable component in the design of molecules targeting various therapeutic pathways.

In recent years, there has been a surge in research focused on nicotinic acid derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds with similar structural motifs exhibit properties such as anti-inflammatory, antioxidant, and neuroprotective effects. The amino group in Methyl 4-amino-5-(trifluoromethyl)nicotinate further contributes to its potential by allowing for further functionalization through amide or urea bond formations, which are common in drug design.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its reactivity to develop novel inhibitors targeting enzymes involved in metabolic disorders and cancer. The trifluoromethyl group's electron-withdrawing nature enhances the compound's interactions with biological targets, making it an attractive scaffold for medicinal chemists.

The agrochemical industry has also shown interest in Methyl 4-amino-5-(trifluoromethyl)nicotinate due to its potential as a precursor for herbicides and pesticides. The structural features of this compound contribute to its efficacy by interfering with essential biological processes in plants, offering a new avenue for crop protection strategies. Furthermore, its stability under various environmental conditions makes it a promising candidate for field applications.

Advances in synthetic chemistry have enabled more efficient production methods for Methyl 4-amino-5-(trifluoromethyl)nicotinate, making it more accessible for research purposes. Modern techniques such as flow chemistry and catalytic processes have improved yield and purity, facilitating its use in large-scale applications. These advancements are crucial for translating laboratory discoveries into practical solutions for pharmaceutical and agrochemical industries.

The pharmacological profile of this compound is still under active investigation, but preliminary studies suggest promising applications in treating neurological disorders. The interaction between the amino group and biological targets may lead to the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to cross the blood-brain barrier could make it an effective therapeutic agent.

In conclusion, Methyl 4-amino-5-(trifluoromethyl)nicotinate (CAS No. 1805971-41-8) is a multifaceted compound with significant potential across multiple domains. Its unique structural features make it an invaluable intermediate in pharmaceutical and agrochemical research, while its biological activities open new avenues for therapeutic development. As research continues to uncover its full potential, this compound is poised to play a crucial role in advancing scientific and industrial applications.